Cas no 111455-11-9 (N-Hexyl-N,N-dimethyloctadecan-1-aminium bromide)

• Product Name: N-Hexyl-N,N-dimethyloctadecan-1-aminium bromide
• CAS No: 111455-11-9
• MF: C₂₆H₅₆BrN
• MW: 462.633547782898
• CID: 2607010
• Update Time: 2023-08-07

N-Hexyl-N,N-dimethyloctadecan-1-aminium bromide Chemical and Physical Properties

Names and Identifiers

• hexyl-dimethyl-octadecylazanium,bromide
• 1-Octadecanaminium, N-hexyl-N,N-dimethyl-, bromide
• N-Hexyl-N,N-dimethyloctadecan-1-aminium bromide

• Inchi： 1S/C26H56N.BrH/c1-5-7-9-11-12-13-14-15-16-17-18-19-20-21-22-24-26-27(3,4)25-23-10-8-6-2;/h5-26H2,1-4H3;1H/q+1;/p-1
• InChI Key： JMOHOKOBCHYTFE-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C)(C)(CCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 271
• Topological Polar Surface Area: 0